Cas no 5785-46-6 (Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI))
5785-46-6 structure
Product Name:Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)
CAS No:5785-46-6
MF:C14H18ClN3O3
MW:311.764022350311
CID:379620
PubChem ID:2868163
Update Time:2025-04-19
Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)
- 9-hydroxy-2-methyl-8-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-4-one,hydrochloride
- AC1MF9GA
- 5785-46-6
- DTXSID70386641
- SR-01000388433
- 9-hydroxy-2-methyl-8-(morpholin-4-ylmethyl)pyrido[1,2-a]pyrimidin-4-one;hydrochloride
- SR-01000388433-1
-
- Inchi: 1S/C14H17N3O3.ClH/c1-10-8-12(18)17-3-2-11(13(19)14(17)15-10)9-16-4-6-20-7-5-16;/h2-3,8,19H,4-7,9H2,1H3;1H
- InChI Key: RTRNTWQTDKWIMO-UHFFFAOYSA-N
- SMILES: Cl.O1CCN(CC2C=CN3C(C=C(C)N=C3C=2O)=O)CC1
Computed Properties
- Exact Mass: 311.10384
- Monoisotopic Mass: 311.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 554
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- Boiling Point: 458.5°C at 760 mmHg
- Flash Point: 231.1°C
- PSA: 65.37
Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5785-46-6 (Tricyclo[3.2.2.02,4]non-8-ene-6,6,7,7-tetracarbonitrile,3-(hydroxymethyl)-1,2,4,5,8,9-hexamethyl- (7CI,8CI)) Related Products
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